5-Methyl-4-m-tolylthiazol-2-ylamine

• IUPAC Name: 5-methyl-4-(3-methylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C11H12N2S/c1-7-4-3-5-9(6-7)10-8(2)14-11(12)13-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key: XAAPTMCLLIOYKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(SC(=N2)N)C
• Molecular Formula: C11H12N2S
• DSSTOX Substance ID: DTXSID001268986
• Molecular Weight: 204.29 g/mol
• CAS RN: 16942-67-9

Description

5-Methyl-4-m-tolylthiazol-2-ylamine (MTT) is a thiazolylamine derivative that has been widely used in scientific research for its biochemical and physiological effects. MTT is a colorless, water-soluble compound that has a melting point of 212-214°C and a boiling point of 454°C. It is a synthetic compound that can be synthesized in a variety of ways, including the reduction of 5-methylthiazole-2-ylamine with sodium borohydride or the reaction of 5-methylthiazole-2-ylamine with m-toluenesulfonyl chloride.

Scientific Research Applications

Microwave Promoted Synthesis of Thiazolylamides

A study by Saeed (2009) explored the microwave-promoted synthesis of N-(4-Methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, which are synthesized in good to excellent yields through base-catalyzed direct cyclization of corresponding 1-tolyl-3-aryl thioureas with 2-bromoacetone. This method offers a cleaner, more efficient, and faster approach compared to traditional thermal heating, highlighting the potential for rapid synthesis of thiazolylamine derivatives for various applications (Saeed, 2009).

Metal Complexes Involving Thiazolyl Derivatives

Research by Abdel-Ghani et al. (2015) on the reaction of a thiazolyl ligand with Co(II), Ni(II), and Cu(II) salts resulted in the formation of complexes that were characterized by various spectroscopic methods and single crystal X-ray diffraction. This work illustrates the potential of thiazolyl derivatives in forming metal complexes, which could have implications in materials science and catalysis (Abdel-Ghani et al., 2015).

Antibacterial Applications of Thiazolyl Derivatives

Landage et al. (2019) synthesized a series of thiazolyl pyrazole and benzoxazole derivatives, which were characterized and tested for their antibacterial activities. The study indicates the potential use of thiazolylamine derivatives in developing new antibacterial agents (Landage et al., 2019).

Synthesis of Building Blocks for Drug Development

Shu et al. (2012) described the synthesis of a tetrahydropyrazolopyrazine building block from a derivative of thiazolylamine, highlighting its potential application in drug development. The process showcases the utility of thiazolylamine derivatives as precursors in synthesizing complex molecules for pharmaceutical applications (Shu et al., 2012).